Cas no 1823-37-6 (4'-Benzylphenyl Isocyanate)

4'-Benzylphenyl Isocyanate is a specialized aromatic isocyanate compound characterized by the presence of a benzyl group attached to the phenyl ring. This structural feature enhances its reactivity in polyurethane and polyurea synthesis, making it valuable for producing high-performance coatings, adhesives, and elastomers. The compound exhibits excellent compatibility with various polyols and amines, facilitating tailored polymer properties such as improved mechanical strength and chemical resistance. Its stability under controlled conditions ensures consistent performance in industrial applications. 4'-Benzylphenyl Isocyanate is particularly useful in formulations requiring precise crosslinking density and thermal stability, making it a preferred choice for advanced material development.

4'-Benzylphenyl Isocyanate structure

Product Name:4'-Benzylphenyl Isocyanate

CAS No:1823-37-6

MF:C₁₄H₁₁NO

MW:209.243243455887

CID:147064

PubChem ID:24877778

Update Time:2025-05-21

4'-Benzylphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

- Benzene,1-isocyanato-4-(phenylmethyl)-
- 1-benzyl-4-isocyanato-benzene
- 4-benzylphenyl isocyanate
- 4-benzyl-phenyl isocyanate
- 4'-Benzylphenyl isocyanate
- 4-Benzyl-phenylisocyanat
- 4-isocyanato-4'-diphenylmethane
- 4-Isocyanatodiphenylmethan
- 4-isocyanatodiphenylmethane
- ACMC-20amoh
- CHEBI:55312
- diphenyl methane-4-isocyanate
- MMI
- SCHEMBL510929
- Isocyanic acid, alpha-phenyl-p-tolyl ester
- 1-benzyl-4-isocyanatobenzene
- DTXSID60171280
- 4-Benzylphenyl isocyanate, 97%
- J-011665
- 1823-37-6
- AKOS015889256
- Q27124220
- Epitope ID:120374
- diphenylmethane monoisocyanate
- alpha-Phenyl-p-tolyl isocyanate
- IDM
- 1-isocyanato-4-(phenylmethyl)benzene
- A800436
- 4,4'-isocyanatodiphenylmethane
- 4-BENZYLPHENYL ISOCYANATE 97
- NS00002306
- alpha-phenyl-p-tolyl ester
- DB-126842
- 4'-Benzylphenyl Isocyanate
- MDL： MFCD02683469
- Inchi： 1S/C14H11NO/c16-11-15-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h1-9H,10H2
- InChI Key： AGAYZDNGCFSGLT-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 209.08413
Monoisotopic Mass: 209.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.6
Topological Polar Surface Area: 29.4Å²

Experimental Properties

Color/Form: Not determined
Density: 1.11 g/mL at 25 °C(lit.)
Boiling Point: 300 °C(lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
Refractive Index: n20/D 1.589(lit.)
PSA: 29.43
Solubility: Not determined
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4'-Benzylphenyl Isocyanate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H312-H315-H319-H332-H334-H335
Warning Statement： P261-P280-P305+P351+P338-P342+P311
Hazardous Material transportation number：UN 3334
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R20/21/22
Safety Term：S26-36
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4'-Benzylphenyl Isocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B315798-100mg	4'-Benzylphenyl Isocyanate	1823-37-6	100mg	$ 70.00	2022-06-07
TRC	B315798-500mg	4'-Benzylphenyl Isocyanate	1823-37-6	500mg	$ 230.00	2022-06-07
TRC	B315798-1g	4'-Benzylphenyl Isocyanate	1823-37-6	1g	$ 340.00	2022-06-07